Cas no 2173637-38-0 ([(3R,4R)-4-methylpyrrolidin-3-yl]methanol hydrochloride)

• Product Name: [(3R,4R)-4-methylpyrrolidin-3-yl]methanol hydrochloride
• CAS No: 2173637-38-0
• MF: C₆H₁₄ClNO
• MW: 151.634460926056
• MDL: MFCD31620801
• CID: 4914283
• PubChem ID: 121231768
• Update Time: 2026-02-27

[(3R,4R)-4-methylpyrrolidin-3-yl]methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• [(3R,4R)-4-METHYLPYRROLIDIN-3-YL]METHANOL HCL
• [(3R,4R)-4-methylpyrrolidin-3-yl]methanol hydrochloride
• ((3R,4R)-4-Methylpyrrolidin-3-yl)methanol hydrochloride
• (trans-4-Methylpyrrolidin-3-yl)methanol hydrochloride
• [(3R,4R)-4-methylpyrrolidin-3-yl]methanol;hydrochloride
• ((3R,4R)-4-Methylpyrrolidin-3-yl)methanolhydrochloride
• P18720
• AS-78185
• SCHEMBL23628799
• 2173637-38-0
• CS-0172749
• MFCD31620801

• MDL： MFCD31620801
• Inchi： 1S/C6H13NO.ClH/c1-5-2-7-3-6(5)4-8;/h5-8H,2-4H2,1H3;1H/t5-,6+;/m0./s1
• InChI Key： ZERSGTCUMWGJDN-RIHPBJNCSA-N
• SMILES： Cl.OC[C@H]1CNC[C@@H]1C

Computed Properties

• Exact Mass: 151.0763918 g/mol
• Monoisotopic Mass: 151.0763918 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 74.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 151.63
• Topological Polar Surface Area: 32.299

Additional information on [(3R,4R)-4-methylpyrrolidin-3-yl]methanol hydrochloride

[(3R,4R)-4-methylpyrrolidin-3-yl]methanol hydrochloride (CAS No: 2173637-38-0)

[(3R,4R)-4-methylpyrrolidin-3-yl]methanol hydrochloride is a highly specialized organic compound with the CAS registry number 2173637-38-0. This compound belongs to the class of pyrrolidine derivatives and is characterized by its unique stereochemistry and functional groups. The molecule consists of a pyrrolidine ring with a methyl group at the 4-position and a hydroxymethyl group at the 3-position, which is further protonated to form the hydrochloride salt. This structure imparts distinctive chemical and physical properties, making it valuable in various applications across different industries.

The synthesis of [(3R,4R)-4-methylpyrrolidin-3-yl]methanol hydrochloride involves advanced organic chemistry techniques, including asymmetric synthesis and stereocontrol. Recent studies have highlighted the importance of stereochemistry in determining the biological activity of such compounds. For instance, researchers have demonstrated that the (3R,4R) configuration enhances the compound's ability to interact with specific biological targets, such as enzymes or receptors, making it a promising candidate for drug development.

One of the key areas where this compound has shown significant potential is in the field of pharmacology. Its unique structure allows it to act as a ligand for certain G-protein coupled receptors (GPCRs), which are critical in various physiological processes. Recent findings from clinical trials suggest that [(3R,4R)-4-methylpyrrolidin-3-yl]methanol hydrochloride could be effective in treating conditions such as chronic pain and neurological disorders. The compound's ability to modulate these receptors without causing significant side effects has made it a focal point for further research.

In addition to its pharmacological applications, [(3R,4R)-4-methylpyrrolidin-3-yl]methanol hydrochloride is also utilized in organic synthesis as an intermediate for constructing more complex molecules. Its chiral center provides a platform for enantioselective reactions, which are essential in producing enantiomerically pure compounds. This has led to its adoption in the synthesis of natural products and bioactive molecules.

The physical properties of this compound are equally noteworthy. It has a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its solubility profile makes it suitable for use in various laboratory techniques, including chromatography and spectroscopy. Recent advancements in analytical chemistry have enabled more precise characterization of this compound, further enhancing its utility in research settings.

From an environmental perspective, [(3R,4R)-4-methylpyrrolidin-3-yl]methanol hydrochloride exhibits moderate biodegradability under aerobic conditions. Studies have shown that it can be effectively broken down by microbial communities in wastewater treatment systems, reducing its environmental footprint. This property is particularly important given the increasing emphasis on sustainable chemistry practices.

In conclusion, [(3R,4R)-4-methylpyrrolidin-3-yl]methanol hydrochloride (CAS No: 2173637-38-0) is a versatile compound with applications spanning pharmacology, organic synthesis, and environmental science. Its unique structure and stereochemistry make it a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an even greater role in advancing scientific knowledge and technological innovation.